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Introduction

Propamidine, an aromatic diamidine, is an antiseptic and disinfectant agent with a significant
role in ophthalmic research, primarily due to its potent activity against Acanthamoeba, the
causative agent of Acanthamoeba keratitis (AK), a severe and painful corneal infection.[1][2]
This document provides detailed application notes and protocols for researchers utilizing
propamidine in ophthalmic studies, with a focus on its use in the investigation and treatment of
AK. Propamidine is commercially available as propamidine isethionate 0.1% ophthalmic
solution, commonly known by the brand name Brolene®.[2][3]

Mechanism of Action

Propamidine exerts its antimicrobial effects by targeting fundamental cellular processes. It is
recognized as a DNA synthesis inhibitor.[4][5] Additionally, it is suggested that diamidines like
propamidine can disrupt the biosynthesis of proteins and nucleic acids, crucial for the survival
and proliferation of microorganisms.[6] In the context of Acanthamoeba, propamidine is
effective against both the active trophozoite and the dormant cyst stages.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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